Cas no 1333314-09-2 ((3-(3-(Dimethylamino)propoxy)phenyl)boronic acid)

• Product Name: (3-(3-(Dimethylamino)propoxy)phenyl)boronic acid
• CAS No: 1333314-09-2
• MF: C₁₁H₁₈BNO₃
• MW: 223.076523303986
• MDL: MFCD28384324
• CID: 4674270
• Update Time: 2025-05-24

(3-(3-(Dimethylamino)propoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(3-(dimethylamino)propoxy)phenyl)boronic acid
• AM86520
• (3-(3-(Dimethylamino)propoxy)phenyl)boronic acid

• MDL： MFCD28384324
• Inchi： 1S/C11H18BNO3/c1-13(2)7-4-8-16-11-6-3-5-10(9-11)12(14)15/h3,5-6,9,14-15H,4,7-8H2,1-2H3
• InChI Key： KNIINTVXVDDEBW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(B(O)O)C=1)CCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 190
• Topological Polar Surface Area: 52.9

Additional information on (3-(3-(Dimethylamino)propoxy)phenyl)boronic acid

Introduction to (3-(3-(Dimethylamino)propoxy)phenyl)boronic Acid

(3-(3-(Dimethylamino)propoxy)phenyl)boronic acid, also known by its CAS number 1333314-09-2, is a versatile compound with significant applications in the fields of organic synthesis and materials science. This compound has garnered attention due to its unique chemical properties and potential in various research domains. In recent years, advancements in synthetic methodologies and its utilization in cutting-edge technologies have further highlighted its importance.

The structure of this compound comprises a boronic acid group attached to a phenyl ring, which is further substituted with a propoxy chain containing a dimethylamino group. This configuration imparts the molecule with both electron-donating and coordinating capabilities, making it highly reactive in cross-coupling reactions. The presence of the dimethylamino group introduces steric hindrance and enhances the molecule's stability under certain reaction conditions.

Recent studies have demonstrated the effectiveness of this compound in Suzuki-Miyaura coupling reactions, a widely used method for forming carbon-carbon bonds. Researchers have explored its role as a nucleophile in palladium-catalyzed reactions, leading to the synthesis of complex aromatic compounds with high efficiency. The ability of this boronic acid to participate in such reactions under mild conditions has made it a valuable reagent in drug discovery and material synthesis.

In addition to its role in organic synthesis, this compound has found applications in the development of advanced materials. For instance, it has been utilized in the synthesis of conductive polymers and organic semiconductors. The incorporation of this boronic acid into polymer frameworks has been shown to improve electrical conductivity and mechanical stability, making it a promising candidate for use in flexible electronics and energy storage devices.

The synthesis of (3-(3-(Dimethylamino)propoxy)phenyl)boronic acid involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making large-scale production more feasible. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

From an analytical standpoint, this compound exhibits distinct spectroscopic characteristics that facilitate its identification and characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These analytical methods are essential for ensuring the reliability of this compound in research and industrial applications.

In conclusion, (3-(3-(Dimethylamino)propoxy)phenyl)boronic acid is a multifaceted compound with expanding applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies, position it as a key player in modern organic chemistry and materials science. As research continues to uncover new potentials for this compound, its role in driving innovation is expected to grow significantly.